2-[2-(4-Fluorophenyl)-2-oxoethoxy]-4-(2-furyl)-6-(2-thienyl)nicotinonitrile

• Molecular Formula: C22H13FN2O3S
• Molecular Weight: 404.4 g/mol
• IUPAC Name: 2-[2-(4-fluorophenyl)-2-oxoethoxy]-4-(furan-2-yl)-6-thiophen-2-ylpyridine-3-carbonitrile
• InChI: InChI=1S/C22H13FN2O3S/c23-15-7-5-14(6-8-15)19(26)13-28-22-17(12-24)16(20-3-1-9-27-20)11-18(25-22)21-4-2-10-29-21/h1-11H,13H2
• InChI Key: HKFNHYFBGSGUBS-UHFFFAOYSA-N
• SMILES: C1=COC(=C1)C2=CC(=NC(=C2C#N)OCC(=O)C3=CC=C(C=C3)F)C4=CC=CS4

Description

2-[2-(4-Fluorophenyl)-2-oxoethoxy]-4-(2-furyl)-6-(2-thienyl)nicotinonitrile, also known as FOT, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. FOT belongs to the class of compounds known as nicotinonitriles, which have been studied extensively for their pharmacological properties.

Mechanism of Action

The exact mechanism of action of 2-[2-(4-Fluorophenyl)-2-oxoethoxy]-4-(2-furyl)-6-(2-thienyl)nicotinonitrile is not fully understood. However, it has been proposed that 2-[2-(4-Fluorophenyl)-2-oxoethoxy]-4-(2-furyl)-6-(2-thienyl)nicotinonitrile exerts its pharmacological effects by modulating various signaling pathways in the body. 2-[2-(4-Fluorophenyl)-2-oxoethoxy]-4-(2-furyl)-6-(2-thienyl)nicotinonitrile has been shown to inhibit the activity of NF-κB, a transcription factor that plays a crucial role in inflammation and cancer. 2-[2-(4-Fluorophenyl)-2-oxoethoxy]-4-(2-furyl)-6-(2-thienyl)nicotinonitrile has also been found to activate the AMPK signaling pathway, which is involved in regulating glucose and lipid metabolism.
Biochemical and Physiological Effects:
2-[2-(4-Fluorophenyl)-2-oxoethoxy]-4-(2-furyl)-6-(2-thienyl)nicotinonitrile has been shown to have various biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines such as TNF-α and IL-6 in animal models of inflammation. 2-[2-(4-Fluorophenyl)-2-oxoethoxy]-4-(2-furyl)-6-(2-thienyl)nicotinonitrile has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In addition, 2-[2-(4-Fluorophenyl)-2-oxoethoxy]-4-(2-furyl)-6-(2-thienyl)nicotinonitrile has been found to improve glucose tolerance and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[2-(4-Fluorophenyl)-2-oxoethoxy]-4-(2-furyl)-6-(2-thienyl)nicotinonitrile in lab experiments is its relatively low toxicity. 2-[2-(4-Fluorophenyl)-2-oxoethoxy]-4-(2-furyl)-6-(2-thienyl)nicotinonitrile has been shown to have a high safety profile and does not cause significant adverse effects in animal models. However, one of the limitations of using 2-[2-(4-Fluorophenyl)-2-oxoethoxy]-4-(2-furyl)-6-(2-thienyl)nicotinonitrile is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 2-[2-(4-Fluorophenyl)-2-oxoethoxy]-4-(2-furyl)-6-(2-thienyl)nicotinonitrile. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. 2-[2-(4-Fluorophenyl)-2-oxoethoxy]-4-(2-furyl)-6-(2-thienyl)nicotinonitrile has been shown to have neuroprotective effects and can improve cognitive function, making it a promising candidate for further research in this area. Another area of interest is its potential use in the treatment of cardiovascular diseases. 2-[2-(4-Fluorophenyl)-2-oxoethoxy]-4-(2-furyl)-6-(2-thienyl)nicotinonitrile has been shown to have anti-inflammatory and anti-tumor properties, which could be beneficial in preventing the development of cardiovascular diseases. Additionally, further research is needed to fully understand the mechanism of action of 2-[2-(4-Fluorophenyl)-2-oxoethoxy]-4-(2-furyl)-6-(2-thienyl)nicotinonitrile and its potential use in other diseases.

Synthesis Methods

The synthesis of 2-[2-(4-Fluorophenyl)-2-oxoethoxy]-4-(2-furyl)-6-(2-thienyl)nicotinonitrile involves the reaction of 4-fluorobenzaldehyde with ethyl acetoacetate in the presence of a base to form 2-(4-fluorophenyl)-2-oxoethyl acetoacetate. This intermediate is then reacted with 2-furancarboxaldehyde and 2-thiophenecarboxaldehyde in the presence of ammonium acetate and acetic acid to form 2-[2-(4-Fluorophenyl)-2-oxoethoxy]-4-(2-furyl)-6-(2-thienyl)nicotinonitrile. The overall yield of the synthesis process is around 25%.

Scientific Research Applications

2-[2-(4-Fluorophenyl)-2-oxoethoxy]-4-(2-furyl)-6-(2-thienyl)nicotinonitrile has been studied for its potential therapeutic applications in various diseases. It has been found to have anti-inflammatory, anti-tumor, and anti-diabetic properties. 2-[2-(4-Fluorophenyl)-2-oxoethoxy]-4-(2-furyl)-6-(2-thienyl)nicotinonitrile has also been shown to have neuroprotective effects and can improve cognitive function. Additionally, 2-[2-(4-Fluorophenyl)-2-oxoethoxy]-4-(2-furyl)-6-(2-thienyl)nicotinonitrile has been studied for its potential use in the treatment of cardiovascular diseases.